Cas no 772995-40-1 (1H-Imidazole-2-carboxylicacid, 1-(methoxymethyl)-)

1H-Imidazole-2-carboxylicacid, 1-(methoxymethyl)- structure
772995-40-1 structure
Product Name:1H-Imidazole-2-carboxylicacid, 1-(methoxymethyl)-
CAS No:772995-40-1
MF:C6H8N2O3
MW:156.139321327209
CID:551777
PubChem ID:21972727
Update Time:2025-04-19

1H-Imidazole-2-carboxylicacid, 1-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-2-carboxylicacid, 1-(methoxymethyl)-
    • 1-(methoxymethyl)imidazole-2-carboxylic acid
    • 1H-Imidazole-2-carboxylicacid,1-(methoxymethyl)-(9CI)
    • 1-(METHOXYMETHYL)-1H-IMIDAZOLE-2-CARBOXYLIC ACID
    • AG-H-08939
    • CTK2H5967
    • XFEFIWMLQUBMOH-UHFFFAOYSA-N
    • SCHEMBL11536106
    • 772995-40-1
    • DTXSID60620985
    • Inchi: 1S/C6H8N2O3/c1-11-4-8-3-2-7-5(8)6(9)10/h2-3H,4H2,1H3,(H,9,10)
    • InChI Key: XFEFIWMLQUBMOH-UHFFFAOYSA-N
    • SMILES: O(C)CN1C=CN=C1C(=O)O

Computed Properties

  • Exact Mass: 156.05300
  • Monoisotopic Mass: 156.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • PSA: 64.35000
  • LogP: 0.18520
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